Cas no 721-96-0 (1,1,1-Trifluoro-5-phenyl-2,4-pentanedione)

• Product Name: 1,1,1-Trifluoro-5-phenyl-2,4-pentanedione
• CAS No: 721-96-0
• MF: C₁₁H₉F₃O₂
• MW: 230.183173894882
• CID: 2667880
• Update Time: 2023-08-06

1,1,1-Trifluoro-5-phenyl-2,4-pentanedione Chemical and Physical Properties

Names and Identifiers

• 1,1,1-Trifluoro-5-phenyl-2,4-pentanedione
• 1-Phenyl-5,5,5-trifluoro-2,4-pentanedione
• 2,4-Pentanedione, 1,1,1-trifluoro-5-phenyl-
• OVRDABGVYJAEBI-UHFFFAOYSA-N
• 1,1,1-Trifluoro-5-phenyl-2,4-pentanedione #

• Inchi： 1S/C11H9F3O2/c12-11(13,14)10(16)7-9(15)6-8-4-2-1-3-5-8/h1-5H,6-7H2
• InChI Key： OVRDABGVYJAEBI-UHFFFAOYSA-N
• SMILES： FC(C(CC(CC1C=CC=CC=1)=O)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 265
• XLogP3: 2.5
• Topological Polar Surface Area: 34.1